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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166 Get Quote

An In-depth Technical Guide to Trifluoronitrosomethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and electronic structure of trifluoronitrosomethane (CF₃NO). The

information is intended for use by professionals in research and development.

Introduction
Trifluoronitrosomethane is a gaseous compound characterized by its distinctive blue color.[1]

[2][3][4] It consists of a trifluoromethyl group covalently bonded to a nitroso group. While its

striking appearance is notable, its high toxicity and potential as a building block for specialty

polymers make it a compound of significant interest in advanced chemical synthesis.[2][3] This

document summarizes its key properties and provides detailed experimental protocols for its

preparation.

Physical and Chemical Properties
Trifluoronitrosomethane is a toxic, nonflammable gas with a disagreeable odor.[2][3] At

standard temperature and pressure, it exists as a blue to deep-blue gas.[1] In its solid state, it

appears blue-green.[1] The characteristic color of the gas is due to a weak n → π* electronic

transition in the visible spectrum, centered at approximately 690 nm.[5]
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Quantitative Data Summary
The known physical properties of trifluoronitrosomethane are summarized in the table below

for easy reference and comparison.

Property Value Citations

Molecular Formula CF₃NO [2][6]

Molar Mass 99.012 g·mol⁻¹ [1][6]

Appearance Blue to deep-blue gas [1]

Melting Point -196.6 °C [1][2][7]

Boiling Point -85 °C [1][2][7]

Density 1.54 g/cm³ [2][8]

Vapor Pressure 24900 mmHg at 25°C [2]

Refractive Index 1.278 [2][8]

C–N Bond Enthalpy 167 kJ/mol [1]

Synthesis Protocols
There are two primary methods for the synthesis of trifluoronitrosomethane. The first

involves the photolysis of trifluoroiodomethane in the presence of nitric oxide, while the second

is achieved through the pyrolysis of trifluoroacetyl nitrite.

Method 1: Photolysis of Trifluoroiodomethane and Nitric
Oxide
This method can produce trifluoronitrosomethane with yields of up to 90%.[1] It relies on the

UV-light-induced cleavage of the C-I bond in trifluoroiodomethane, followed by the reaction of

the resulting trifluoromethyl radical with nitric oxide. A significant amount of mercury is required

to scavenge the iodine and nitrogen dioxide byproducts.[1]

Experimental Protocol:
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Apparatus Setup: A photolysis reactor equipped with a UV lamp, a gas inlet, a pressure

gauge, and a connection to a vacuum line is required. The reactor should contain a small

amount of liquid mercury.

Reactant Introduction: The reactor is first evacuated. Trifluoroiodomethane (CF₃I) gas is then

introduced into the reactor to a specific partial pressure. Subsequently, nitric oxide (NO) gas

is added to the reactor. For optimal yield, equimolar amounts of the reactants should be

used.

Photolysis: The mixture is irradiated with UV light. The reaction progress can be monitored

by the decrease in pressure within the reactor as one molecule of CF₃I and one molecule of

NO react to form one molecule of CF₃NO.

Purification: The resulting gas mixture is passed through a cold trap (e.g., cooled with dry

ice/isopropanol) to condense the trifluoronitrosomethane and separate it from any

unreacted starting materials or volatile byproducts. Further purification can be achieved by

fractional distillation.

Below is a diagram illustrating the experimental workflow for the photolysis-based synthesis of

trifluoronitrosomethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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